N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide

• Molecular Formula: C21H24ClN3O4
• Molecular Weight: 417.9 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C21H24ClN3O4/c1-14(26)24-7-9-25(10-8-24)20-18(22)5-4-6-19(20)23-21(27)15-11-16(28-2)13-17(12-15)29-3/h4-6,11-13H,7-10H2,1-3H3,(H,23,27)
• InChI Key: NNGKKMNCIRSGOL-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. The EGFR pathway is involved in the regulation of cell growth, differentiation, and survival, and is often dysregulated in cancer. AG-1478 has been extensively studied for its potential as a cancer therapeutic, and has shown promising results in preclinical studies.

Mechanism of Action

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide works by inhibiting the EGFR tyrosine kinase. The EGFR pathway is involved in the regulation of cell growth, differentiation, and survival. EGFR activation leads to downstream signaling through a variety of pathways, including the MAPK and PI3K/Akt pathways. This signaling ultimately leads to increased cell proliferation and survival. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide binds to the ATP-binding site of the EGFR tyrosine kinase, preventing its activation and downstream signaling.
Biochemical and Physiological Effects:
N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects. In cancer cells, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide inhibits cell proliferation and induces apoptosis. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth and metastasis. In addition, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has a number of advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to administer and study in vitro and in vivo. It has also been extensively studied in preclinical models of cancer, which provides a wealth of data for researchers to draw from. However, there are also some limitations to using N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide in lab experiments. It is a relatively non-specific inhibitor, which means that it may also inhibit other tyrosine kinases in addition to EGFR. This can make it difficult to attribute specific effects to EGFR inhibition. In addition, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide. One area of interest is the development of more specific EGFR inhibitors that do not inhibit other tyrosine kinases. This could lead to more targeted and effective cancer therapies. Another area of interest is the use of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide in combination with other cancer therapies, such as chemotherapy or radiation therapy. Finally, there is interest in exploring the potential of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide in the treatment of other diseases, such as inflammatory diseases, where EGFR may also play a role.

Synthesis Methods

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3,5-dimethoxybenzoic acid with 2-chloro-4-nitroaniline to form the corresponding amide intermediate. This intermediate is then reduced to the corresponding amine using palladium on carbon and hydrogen gas. The amine is then reacted with acetyl chloride and piperazine to form the final product, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide works by binding to the ATP-binding site of the EGFR tyrosine kinase, preventing its activation and downstream signaling. This inhibition leads to decreased cell proliferation and increased apoptosis in cancer cells.